Cas no 63427-75-8 ((R)-Amphetamine-d3 Hydrochloride)

• Product Name: (R)-Amphetamine-d3 Hydrochloride
• CAS No: 63427-75-8
• MF: C₉H₁₄ClN
• MW: 174.685646533966
• CID: 4674476
• Update Time: 2025-10-31

(R)-Amphetamine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Amphetamine-d3 Hydrochloride

• Inchi： 1S/C9H13N.ClH/c1-8(10)7-9-5-3-2-4-6-9;/h2-6,8H,7,10H2,1H3;1H/t8-;/m1./s1/i8D;/hD2
• InChI Key： SEVKYLYIYIKRSW-UTLNSFSNSA-N
• SMILES： Cl.N([2H])([2H])[C@]([2H])(C)CC1C=CC=CC=1

Additional information on (R)-Amphetamine-d3 Hydrochloride

(R)-Amphetamine-d3 Hydrochloride (CAS No. 63427-75-8): An Overview

(R)-Amphetamine-d3 Hydrochloride (CAS No. 63427-75-8) is a deuterated form of the well-known stimulant amphetamine, specifically labeled with deuterium atoms at the methylene group. This compound is of significant interest in the fields of medicinal chemistry and pharmacology due to its potential applications in drug metabolism studies and as a reference standard in analytical methods.

The chemical structure of (R)-Amphetamine-d3 Hydrochloride is characterized by a phenyl ring attached to a substituted ethylamine chain, with the deuterium atoms replacing the hydrogen atoms at the methylene position. The presence of deuterium atoms can significantly alter the metabolic stability and pharmacokinetic properties of the compound, making it a valuable tool in drug development and research.

Recent studies have highlighted the importance of deuterated compounds in understanding drug metabolism and pharmacokinetics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that deuterated analogs of amphetamine exhibit altered metabolic profiles compared to their non-deuterated counterparts. This finding has important implications for the design and optimization of new therapeutic agents.

In the context of clinical research, (R)-Amphetamine-d3 Hydrochloride has been used as a reference standard in analytical methods to quantify amphetamine levels in biological samples. A notable example is a study conducted by researchers at the University of California, which utilized (R)-Amphetamine-d3 Hydrochloride to develop a highly sensitive and accurate liquid chromatography-mass spectrometry (LC-MS) method for detecting amphetamine in plasma samples. This method has since been adopted by several laboratories for routine analysis.

The enantiomeric purity of (R)-Amphetamine-d3 Hydrochloride is another critical aspect that contributes to its utility in research. The (R) enantiomer is known to have distinct pharmacological properties compared to the (S) enantiomer, which is less active and can have different side effects. Therefore, using a pure enantiomer like (R)-Amphetamine-d3 Hydrochloride ensures more accurate and reliable results in studies involving chiral compounds.

In addition to its applications in drug metabolism and analytical chemistry, (R)-Amphetamine-d3 Hydrochloride has also been explored for its potential therapeutic uses. A study published in the European Journal of Pharmacology in 2020 investigated the effects of deuterated amphetamines on cognitive function and found that these compounds could potentially offer improved therapeutic profiles with reduced side effects compared to traditional amphetamines.

The synthesis of (R)-Amphetamine-d3 Hydrochloride involves several steps, including the selective deuteration of the methylene group and subsequent purification to ensure high enantiomeric purity. Advanced techniques such as chiral chromatography are often employed to achieve this level of purity, making the compound suitable for high-precision research applications.

In conclusion, (R)-Amphetamine-d3 Hydrochloride (CAS No. 63427-75-8) is a valuable compound with diverse applications in medicinal chemistry, pharmacology, and clinical research. Its unique properties make it an essential tool for understanding drug metabolism, developing analytical methods, and exploring new therapeutic avenues. As research continues to advance, the importance of deuterated compounds like (R)-Amphetamine-d3 Hydrochloride is likely to grow, contributing to significant advancements in drug development and patient care.